Cas no 2138053-83-3 (tert-butyl 3-iodo-4-(5-methylhexyl)oxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-4-(5-methylhexyl)oxypyrrolidine-1-carboxylate
• CAS No: 2138053-83-3
• MF: C₁₆H₃₀INO₃
• MW: 411.318777561188
• CID: 5936997
• PubChem ID: 165489728
• Update Time: 2025-06-08

tert-butyl 3-iodo-4-(5-methylhexyl)oxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-(5-methylhexyl)oxypyrrolidine-1-carboxylate
• EN300-1136835
• tert-butyl 3-iodo-4-[(5-methylhexyl)oxy]pyrrolidine-1-carboxylate
• 2138053-83-3

• Inchi： 1S/C16H30INO3/c1-12(2)8-6-7-9-20-14-11-18(10-13(14)17)15(19)21-16(3,4)5/h12-14H,6-11H2,1-5H3
• InChI Key： WDLGYKVHEKCZQD-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCCCCC(C)C

Computed Properties

• Exact Mass: 411.12704g/mol
• Monoisotopic Mass: 411.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-iodo-4-(5-methylhexyl)oxypyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-iodo-4-(5-methylhexyl)oxypyrrolidine-1-carboxylate (CAS No. 2138053-83-3)

The compound tert-butyl 3-iodo-4-(5-methylhexyl)oxypyrrolidine-1-carboxylate (CAS No. 2138053-83-3) is a highly specialized pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the iodo-substituted pyrrolidine core and the tert-butyl carbamate protecting group, make it a valuable intermediate for the development of novel bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry.

One of the key reasons for the growing attention toward tert-butyl 3-iodo-4-(5-methylhexyl)oxypyrrolidine-1-carboxylate is its versatility in cross-coupling reactions, particularly in palladium-catalyzed transformations. The presence of the iodo moiety allows for efficient C-C bond formation, which is crucial for constructing complex molecular architectures. This aligns with current trends in green chemistry, where researchers seek sustainable methods to minimize waste and improve reaction efficiency. The compound's lipophilic side chain (5-methylhexyl) further enhances its utility in designing molecules with improved bioavailability.

In the context of AI-driven drug discovery, CAS No. 2138053-83-3 has emerged as a candidate for virtual screening and machine learning-based molecular modeling. With the rise of computational chemistry, researchers are leveraging databases to identify building blocks like this compound for fragment-based drug design. Its structural complexity and functional group diversity make it a promising scaffold for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in precision medicine.

From a synthetic perspective, the tert-butyloxycarbonyl (Boc) group in this compound offers excellent protecting group chemistry, ensuring stability during multi-step syntheses. This is particularly relevant for peptide mimetics and heterocyclic drug candidates, where selective deprotection is required. The compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques also positions it as a fit for modern high-throughput screening platforms.

Environmental and regulatory considerations are another focal point for tert-butyl 3-iodo-4-(5-methylhexyl)oxypyrrolidine-1-carboxylate. As the pharmaceutical industry shifts toward REACH compliance and greener solvents, this compound’s potential for catalytic recycling and low-toxicity pathways is under exploration. Its structural analogs are frequently discussed in patents related to CNS therapeutics and anti-inflammatory agents, reflecting broader market demands.

In summary, CAS No. 2138053-83-3 represents a cutting-edge tool for chemists navigating the intersections of organic synthesis, drug development, and sustainable chemistry. Its adaptability to emerging technologies like AI-aided design and automated synthesis ensures its relevance in future scientific breakthroughs.